Cas no 2172114-33-7 (2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,4-dimethylcyclohexylacetic acid)

• Product Name: 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,4-dimethylcyclohexylacetic acid
• CAS No: 2172114-33-7
• MF: C₂₅H₂₉NO₄
• MW: 407.502067327499
• CID: 5959863
• PubChem ID: 165481792
• Update Time: 2025-06-10

2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,4-dimethylcyclohexylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,4-dimethylcyclohexylacetic acid
• 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,4-dimethylcyclohexyl]acetic acid
• EN300-1286044
• 2172114-33-7

• Inchi： 1S/C25H29NO4/c1-16-11-12-25(13-17(16)2,14-23(27)28)26-24(29)30-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22H,11-15H2,1-2H3,(H,26,29)(H,27,28)
• InChI Key： RIYCYBPKDVGINA-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(=O)O)CCC(C)C(C)C1)=O

Computed Properties

• Exact Mass: 407.20965841g/mol
• Monoisotopic Mass: 407.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,4-dimethylcyclohexylacetic acid

Introduction to 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,4-dimethylcyclohexylacetic acid (CAS No. 2172114-33-7)

2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,4-dimethylcyclohexylacetic acid (CAS No. 2172114-33-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and cyclohexane, with a unique combination of functional groups that make it particularly interesting for various applications.

The structure of 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,4-dimethylcyclohexylacetic acid includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to protect the amino group during the synthesis process. The presence of this protecting group allows for precise control over the reactivity of the amino group, making it an essential tool in the synthesis of complex peptides and proteins.

In addition to its use in peptide synthesis, 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,4-dimethylcyclohexylacetic acid has been explored for its potential therapeutic applications. Recent studies have shown that this compound exhibits promising properties as a modulator of protein-protein interactions (PPIs), which are critical in many biological processes and disease states. PPIs are involved in various cellular functions, including signal transduction, gene regulation, and cell cycle control. By modulating these interactions, 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,4-dimethylcyclohexylacetic acid could potentially be used to develop novel therapeutic agents for a range of diseases.

The cyclohexane ring in the structure of 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,4-dimethylcyclohexylacetic acid contributes to its conformational stability and rigidity. This feature is particularly important in drug design, as it can enhance the compound's ability to bind specifically to target proteins. The dimethyl substitution on the cyclohexane ring further influences the compound's conformational flexibility and hydrophobicity, which can affect its pharmacokinetic properties and biological activity.

In terms of synthetic chemistry, the preparation of 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,4-dimethylcyclohexylacetic acid involves several steps. The synthesis typically begins with the formation of the Fmoc protecting group on an amino acid derivative, followed by the introduction of the cyclohexane ring and subsequent functionalization to achieve the desired structure. The use of advanced synthetic techniques and catalysts has enabled researchers to optimize this process, making it more efficient and scalable for large-scale production.

The biological evaluation of 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,4-dimethylcyclohexylacetic acid has revealed several interesting findings. In vitro studies have demonstrated that this compound can effectively inhibit specific protein-protein interactions without causing significant cytotoxicity. This selectivity is crucial for developing safe and effective therapeutic agents. Furthermore, preliminary in vivo studies have shown that 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,4-dimethylcyclohexylacetic acid exhibits good pharmacokinetic properties, including favorable absorption, distribution, metabolism, and excretion (ADME) profiles.

The potential applications of 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,4-dimethylcyclohexylacetic acid extend beyond its use as a therapeutic agent. Its unique chemical properties make it a valuable tool in chemical biology research. For example, it can be used as a probe to study protein-protein interactions in living cells or as a scaffold for developing new bioactive molecules. Additionally, its ability to modulate PPIs could be leveraged in drug discovery efforts aimed at targeting difficult-to-drug proteins.

In conclusion, 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,4-dimethylcyclohexylacetic acid (CAS No. 2172114-33-7) is a versatile compound with significant potential in both research and therapeutic applications. Its unique structure and functional groups make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, contributing to our understanding of complex biological systems and leading to the development of innovative therapeutic strategies.